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Compound of Interest

Compound Name: Calcium hydroxycitrate

Cat. No.: B12318516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Calcium
Hydroxycitrate in a laboratory setting. It offers procedural guidance on personal protective

equipment, operational plans for safe handling and storage, and protocols for disposal and

emergency situations.

Hazard Classification and Personal Protective
Equipment (PPE)
There is conflicting information regarding the hazard classification of Calcium Hydroxycitrate.

One Safety Data Sheet (SDS) classifies it as causing skin irritation (Category 2), serious eye

irritation (Category 2), and potential respiratory irritation (Category 3).[1] Conversely, another

major supplier classifies the substance as not hazardous. Given this discrepancy, it is prudent

to handle Calcium Hydroxycitrate with a degree of caution, assuming it has the potential to

be an irritant, especially in its powdered form which can generate dust.

The primary routes of exposure are inhalation of dust, and contact with skin and eyes.

Therefore, a comprehensive PPE strategy is essential to minimize risk.

Recommended Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or safety glasses with side shields.

If there is a significant risk of splashing or dust generation, a face shield should be worn in
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addition to goggles.

Skin Protection:

Gloves: Wear impervious gloves, such as nitrile or neoprene, to prevent skin contact.

Ensure gloves are appropriate for handling chemical powders and are changed regularly

or if they become contaminated.

Lab Coat: A standard lab coat should be worn to protect street clothing. For tasks with a

high potential for dust generation, consider a disposable coverall.

Respiratory Protection:

In a well-ventilated area, respiratory protection may not be necessary for handling small

quantities.

If handling large quantities of powder, or if the ventilation is inadequate, a NIOSH-

approved respirator is required. An N95 dust mask may be sufficient for nuisance dust, but

if irritation is noted, a respirator with a higher protection factor should be considered.

Always ensure respirators are properly fitted.

Occupational Exposure Limits
There are no specific occupational exposure limits (OELs) established for Calcium
Hydroxycitrate by major regulatory bodies such as OSHA or NIOSH. In the absence of a

specific limit, it is recommended to adhere to the limits for "Particulates Not Otherwise

Regulated" (PNOR), also known as "nuisance dust."

Parameter
OSHA PEL
(Permissible
Exposure Limit)

NIOSH REL
(Recommended
Exposure Limit)

ACGIH TLV
(Threshold Limit
Value)

Total Dust
15 mg/m³ (8-hour

TWA)[2][3]
Not established

10 mg/m³ (inhalable

particles)[2]

Respirable Fraction
5 mg/m³ (8-hour TWA)

[2][3]
Not established

3 mg/m³ (respirable

particles)[2]
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TWA = Time-Weighted Average

Operational Plans: Safe Handling and Storage
Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood, especially when

working with the powdered form to minimize dust generation.

Avoid breathing dust.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency and Disposal Plans
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Get medical attention if skin irritation

occurs. Remove contaminated clothing and wash it before reuse.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention if you feel unwell.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a doctor if you feel unwell.
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Spill Response:

In the event of a spill, follow a structured procedure to ensure safety and proper cleanup. The

following workflow outlines the key steps for managing a Calcium Hydroxycitrate powder spill.

Workflow for handling a Calcium hydroxycitrate spill.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or waterways.

Contaminated packaging should be treated as the product itself and disposed of in the same

manner. Leave chemicals in their original containers and do not mix with other waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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